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Compound of Interest

Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flame retardant performance, specifically

the Limiting Oxygen Index (LOI), of materials containing Tetrabromobisphenol A (TBPA) against

alternative flame retardants. The information is supported by experimental data and detailed

methodologies to assist in the selection and development of flame-retardant materials.

Data Presentation: Limiting Oxygen Index
Comparison
The Limiting Oxygen Index (LOI) is the minimum concentration of oxygen in a mixture of

oxygen and nitrogen that will support the flaming combustion of a material under specified test

conditions. A higher LOI value indicates better flame retardancy. The following tables

summarize the LOI values for various polymers with and without TBPA and its alternatives.

Table 1: Limiting Oxygen Index (LOI) of Epoxy Resins
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Polymer
System

Flame
Retardant

Loading (%) LOI (%) Reference

Neat Epoxy

Resin
None - 25.8 - 26.2 [1][2]

Epoxy Resin TBPA derivative 10 wt% 68.5 [2]

Epoxy Resin
Phosphorus-

based (BHPP)
2.36 (P content) >50 [3]

Epoxy Resin DOPO derivative 2.5 wt% 30.2 [4]

Epoxy Resin DOPO derivative - (0.25 wt% P) 33.4 [1][2]

Epoxy Resin DOPO-based - 34.5 [5]

Epoxy Resin
Phosphorus/Nitro

gen FR
6 wt% 28.9 [6]

Epoxy Resin
Phosphorus-

based (PFR)
22.28 wt% 42

Epoxy Resin
Phosphorus-

based (ATZ)
6 wt% 33.7

Epoxy Resin

Phosphorus-

based

(MAPP/Cu2O)

18 wt% / 2 wt% 35

Table 2: Limiting Oxygen Index (LOI) of Other Polymers
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Polymer
System

Flame
Retardant

Loading (%) LOI (%) Reference

Neat

Polycarbonate

(PC)

None - ~25

Polycarbonate

(PC)

Phosphorus-

based (TDBA)
10 wt% 33.7

Neat Acrylonitrile

Butadiene

Styrene (ABS)

None - ~18.5

ABS
Bromine/Antimon

y system
- 31.2

ABS
Phosphorus-

based (APP/AlPi)
20 wt% 26

Experimental Protocols
The Limiting Oxygen Index test is a standardized method used to determine the relative

flammability of materials. The most common standards are ASTM D2863 and ISO 4589.

ASTM D2863: Standard Test Method for Measuring the
Minimum Oxygen Concentration to Support Candle-Like
Combustion of Plastics (Oxygen Index)
1. Specimen Preparation:

Test specimens are typically in the form of a bar, approximately 70-150 mm long, 6.5 ± 0.5

mm wide, and 3.0 ± 0.5 mm thick.

The specimens are conditioned prior to testing, usually at 23 ± 2°C and 50 ± 5% relative

humidity for at least 48 hours.

2. Apparatus:
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A heat-resistant glass chimney is used to enclose the burning specimen.

A system for supplying a controlled mixture of oxygen and nitrogen to the base of the

chimney.

A specimen holder to keep the sample in a vertical position.

An igniter (e.g., a propane torch with a specified flame height) to ignite the top of the

specimen.

3. Procedure:

The specimen is mounted vertically in the center of the glass chimney.

A mixture of oxygen and nitrogen is introduced at the bottom of the chimney at a specified

flow rate.

The top of the specimen is ignited, and the combustion behavior is observed.

The concentration of oxygen is varied in successive runs until the minimum concentration

that will just support flaming combustion for a specified time (e.g., 180 seconds) or a

specified extent of burning (e.g., 50 mm) is determined.

The LOI is calculated as the percentage of oxygen in the gas mixture.

The following diagram illustrates the general workflow for determining the Limiting Oxygen

Index.
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Experimental Workflow for LOI Measurement

Sample Preparation

LOI Testing
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Set O2/N2 Mixture Flow

Ignite Top of Specimen

Observe Combustion
(Time/Length)

Flame Extinguishes?

Increase O2 Concentration

Yes
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Click to download full resolution via product page

Caption: A flowchart of the Limiting Oxygen Index (LOI) testing procedure.
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Flame Retardant Mechanisms
Flame retardants function through two primary mechanisms: gas-phase inhibition and

condensed-phase charring.

Gas-Phase Inhibition
In the gas phase, the flame retardant decomposes to release species that interfere with the

chemical reactions of combustion. For halogenated flame retardants like TBPA, this involves

the release of halogen radicals (e.g., Br•) which scavenge high-energy radicals (H•, OH•) that

propagate the fire, thus quenching the flame.

Condensed-Phase Charring
In the condensed phase, the flame retardant promotes the formation of a carbonaceous char

layer on the material's surface. This char layer acts as a physical barrier, insulating the

underlying polymer from the heat of the flame and limiting the release of flammable volatile

gases.

The following diagrams illustrate the flame retardant mechanisms of TBPA in a polymer matrix.
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Gas-Phase Flame Retardant Mechanism of TBPA
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Condensed-Phase Flame Retardant Mechanism of TBPA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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